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Compound of Interest

Compound Name: Indanthrone

Cat. No.: B1215505

An In-depth Technical Guide to Indanthrone

This technical guide provides a comprehensive overview of Indanthrone, tailored for
researchers, scientists, and professionals in drug development. The document covers its
fundamental chemical properties, synthesis, and physical characteristics, presenting data in a
structured and accessible format.

Chemical Identity and Structure

Indanthrone, also known as Indanthrene, is a synthetic organic pigment and vat dye.[1][2] It is
recognized for its exceptional lightfastness and stability, making it a subject of interest in
materials science and potentially as a scaffold in medicinal chemistry.[1][2]

CAS Number: 81-77-6[1][2][3][4]

Molecular Formula: C2sH1aN20a4[1][2][5][6]

IUPAC Name: 6,15-Dihydrodinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18-tetrone[2]

Synonyms: C.I. Pigment Blue 60, C.I. Vat Blue 4, Indanthren Blue RSN[2][3][4]

The chemical structure of Indanthrone consists of two anthraquinone units linked by two
amine groups, forming a large, planar, polycyclic aromatic system.[1]
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Physicochemical Properties

The quantitative properties of Indanthrone are summarized in the table below, providing a

clear reference for experimental design and material characterization.

Property Value Citations

Molecular Weight 442.43 g/mol [2][5][6]
Dark blue solid, needles with a

Appearance ] [11[2]
metallic luster

Melting Point 470-500 °C (decomposes) [11121171

Density 1.6 g/mL [2][7]

Solubility in Water Insoluble [21[7]

Solubility (Organic)

Slightly soluble in hot

chloroform, quinoline;

Insoluble in acetone, ethanol,

toluene.

[1]

Solubility (Acidic)

Soluble in concentrated

Sulphuric acid

[1]

UV max (on cellophane)

278 nm

[4]

UV max (in alcohol)

216 nm, 255 nm, 292.5 nm,
371 nm

[4]

Experimental Protocol: Synthesis of Indanthrone

The primary method for synthesizing Indanthrone is through the dimerization of 2-

aminoanthraquinone under strongly alkaline conditions. This protocol is a foundational

procedure for obtaining the molecule.

Objective: To synthesize Indanthrone from 2-aminoanthraquinone.

Materials:
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2-aminoanthraquinone
Potassium hydroxide (KOH)
Solvent (e.g., a high-boiling point solvent like nitrobenzene or water under pressure)

Oxidizing agent (e.g., air, potassium nitrate)

Methodology:

Preparation of Reaction Mixture: A mixture of 2-aminoanthraquinone and a stoichiometric
excess of potassium hydroxide is prepared in a suitable high-boiling point solvent.

Dimerization: The mixture is heated to a high temperature, typically between 220-235 °C.[2]
[8] Under these strongly alkaline conditions, two molecules of 2-aminoanthraquinone
undergo a condensation reaction to form an intermediate.[2]

Intramolecular Cyclization: The resulting intermediate undergoes intramolecular cyclization,
forming the core heterocyclic structure of Indanthrone.[2][8]

Oxidation: The cyclized intermediate is then oxidized to yield the final Indanthrone product.
This can be achieved by bubbling air through the reaction mixture or by the addition of an
oxidizing agent.[2]

Isolation and Purification: After the reaction is complete, the mixture is cooled. The solid
product is isolated by filtration. It is then washed thoroughly with water and organic solvents
to remove unreacted starting materials and byproducts, followed by drying to yield the final
pure Indanthrone pigment.

Visualization of Synthesis Workflow

The logical flow of the Indanthrone synthesis process is depicted below. This diagram

illustrates the key transformations from the starting material to the final product.
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Starting Material

2-Aminoanthraquinone (x2)

Reaction Steps

Step 1: Dimerization

Conditions: KOH Temp: 220-235 °C

ntermediate Formed

Step 2: Intramolecular Cyclization

Forms core structure

Step 3: Oxidation

Agent: Air or KNOs

Final Rroduct

Indanthrone

Click to download full resolution via product page

Caption: Workflow for the synthesis of Indanthrone.
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Role in Cellular Signaling Pathways

While Indanthrone and its derivatives are established as high-performance pigments and have
been explored as organic semiconductors, detailed investigations into their specific interactions
with cellular signaling pathways are not extensively documented in the public literature.[7][9]
Research into molecules with similar polycyclic aromatic structures has sometimes revealed
interactions with pathways like NF-kB or MAPK, but direct evidence linking Indanthrone to a
specific signaling cascade in a drug development context is not available in the provided
search results.[10][11]

Therefore, a diagram of a specific signaling pathway modulated by Indanthrone cannot be
provided at this time. Further research, including cell-based assays and mechanistic studies,
would be required to elucidate any potential role of Indanthrone as a modulator of intracellular
signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215505#indanthrone-cas-number-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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